ethyl (6,7-dimethoxy-3,4-dihydro-2(1H)-isoquinolinyl)acetate

• IUPAC Name: ethyl 2-(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)acetate
• InChI: InChI=1S/C15H21NO4/c1-4-20-15(17)10-16-6-5-11-7-13(18-2)14(19-3)8-12(11)9-16/h7-8H,4-6,9-10H2,1-3H3
• InChI Key: ZWIUIGXJLLUWQR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1CCC2=CC(=C(C=C2C1)OC)OC
• Molecular Formula: C15H21NO4
• Molecular Weight: 279.33 g/mol

Description

The compound “ethyl (6,7-dimethoxy-3,4-dihydro-2(1H)-isoquinolinyl)acetate” is a derivative of isoquinoline, which is a heterocyclic aromatic organic compound. It is a structural isomer of quinoline. Isoquinoline is a colorless hygroscopic liquid at room temperature with a penetrating, unpleasant odor.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would include an isoquinoline backbone, which is a type of nitrogen-containing heterocycle. It would also have ethyl acetate attached to it, and methoxy groups at the 6 and 7 positions of the isoquinoline ring.

Chemical Reactions Analysis

As for the chemical reactions, it would depend on the exact conditions and reagents used. Isoquinoline derivatives can undergo a variety of reactions, including electrophilic and nucleophilic substitutions, reductions, and oxidations.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Some general properties of isoquinoline derivatives include a melting point of 125-126 °C, a boiling point of 401.4±45.0 °C (Predicted), and a density of 1.216±0.06 g/cm3 (Predicted).

Mechanism of Action

The mechanism of action of this compound is not clear without further information. If it’s used in a biological context, it might interact with various enzymes or receptors, but this is purely speculative without specific experimental data.

Safety and Hazards

The safety and hazards associated with this compound are not known without specific Safety Data Sheet (SDS) information. As with all chemicals, it should be handled with appropriate safety precautions.